Cas no 16825-43-7 (N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine)
N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine
- 1,2-Benzenediamine,N1,N1'-1,2-ethanediylbis-
- 2-N-[2-(2-aminoanilino)ethyl]benzene-1,2-diamine
- N,N'-Bis(2'-aminophenyl)ethylene diamine
- 1,2-Di(o-aminophenylamino)aethan
- 1,2-di(o-aminophenylamino)ethane
- GL-0680
- N,N'-bis(2-aminophenyl)-1,2-ethanediamine
- N,N'-Bis-(2-amino-phenyl)-aethylendiamin
- N,N'-bis(o-aminophenyl)-1,2-diaminoethane
- OR1971
- N1-{2-[(2-aminophenyl)amino]ethyl}benzene-1,2-diamine
- 1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis-
- AKOS005256926
- N,N/'-Bis(2/'-aminophenyl)ethylene diamine
- 16825-43-7
- N,N'-BIS-(2'-AMINOPHENYL)ETHYLENE DIAMINE
- DTXSID80537925
- SCHEMBL6201094
- MFCD08056204
- N,N'-bis(2'-aminophenyl) ethyelene diamine
- N,N'-Bis(2'-aminophenyl)ethylenediamine
- N~1~,N~1'~-(Ethane-1,2-diyl)di(benzene-1,2-diamine)
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- MDL: MFCD08056204
- Inchi: 1S/C14H18N4/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8,17-18H,9-10,15-16H2
- InChI Key: QPPNMXFQUZHBAY-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1N)CCNC1C=CC=CC=1N
Computed Properties
- Exact Mass: 242.15300
- Monoisotopic Mass: 242.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 509.6°Cat760mmHg
- Flash Point: 312.1°C
- Refractive Index: 1.739
- PSA: 76.10000
- LogP: 3.68340
N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine Customs Data
- HS CODE:2921590090
- Customs Data:
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR1971-1g |
N,N'-Bis(2'-aminophenyl)ethylene diamine |
16825-43-7 | 95% | 1g |
£398.00 | 2024-07-21 | |
| A2B Chem LLC | AA90443-1g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 1g |
$1190.00 | 2024-04-20 | |
| A2B Chem LLC | AA90443-2g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 2g |
$1618.00 | 2024-04-20 | |
| A2B Chem LLC | AA90443-5g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 5g |
$2293.00 | 2024-04-20 | |
| A2B Chem LLC | AA90443-10g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 10g |
$2878.00 | 2024-04-20 | |
| A2B Chem LLC | AA90443-25g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 25g |
$4250.00 | 2024-04-20 | |
| A2B Chem LLC | AA90443-50g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 50g |
$6028.00 | 2024-04-20 | |
| A2B Chem LLC | AA90443-100g |
1,2-Benzenediamine, N1,N1'-1,2-ethanediylbis- |
16825-43-7 | 95+% | 100g |
$8593.00 | 2024-04-20 | |
| abcr | AB237448-10g |
N,N'-Bis(2'-aminophenyl)ethylenediamine; . |
16825-43-7 | 10g |
€1759.20 | 2025-02-20 | ||
| abcr | AB237448-1 g |
N,N'-Bis(2'-aminophenyl)ethylenediamine |
16825-43-7 | 1 g |
€694.20 | 2023-07-20 |
N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine Suppliers
N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine
Comprehensive Overview of N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine (CAS No. 16825-43-7)
N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine, with the CAS number 16825-43-7, is a specialized organic compound that has garnered significant attention in the fields of chemical research and industrial applications. This compound, often referred to by its systematic name, is a derivative of benzene-1,2-diamine, featuring additional aminoethyl and aminophenyl substituents. Its unique molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of dyes, polymers, and pharmaceutical agents.
The compound's CAS No. 16825-43-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential applications in advanced material science and bioconjugation chemistry. The presence of multiple amino groups in its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and condensation reactions.
One of the most discussed topics related to N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine is its role in the development of high-performance polymers. With the growing demand for lightweight and durable materials in industries such as aerospace and automotive, this compound has emerged as a key building block for polyimide and polyamide resins. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for high-temperature applications.
Another area of interest is the compound's potential in biomedical research. Its ability to form stable conjugates with biomolecules has led to its use in the design of diagnostic agents and drug delivery systems. Recent studies have explored its utility in creating fluorescent probes for cellular imaging, a topic that aligns with the current trend of precision medicine and targeted therapy.
From an environmental perspective, the synthesis and handling of CAS No. 16825-43-7 are subjects of ongoing research. Scientists are investigating greener synthetic routes to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward sustainable chemistry and the adoption of green chemistry principles.
In summary, N1-(2-Aminoethyl)-N1-(2-aminophenyl)benzene-1,2-diamine (CAS No. 16825-43-7) is a multifaceted compound with significant applications in material science, biomedical research, and industrial chemistry. Its unique properties and versatility continue to make it a subject of interest for researchers and industry professionals alike.
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